Cas no 324-81-2 (2,5-bis(4-fluorophenyl)-1,3,4-oxadiazole)

2,5-bis(4-fluorophenyl)-1,3,4-oxadiazole structure
324-81-2 structure
Product Name:2,5-bis(4-fluorophenyl)-1,3,4-oxadiazole
CAS No:324-81-2
MF:C14H8F2N2O
MW:258.222929954529
CID:916976
PubChem ID:259840
Update Time:2025-04-19

2,5-bis(4-fluorophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2,5-bis(4-fluorophenyl)-1,3,4-oxadiazole
    • 2,5-bis-(4-fluoro-phenyl)-[1,3,4]oxadiazole
    • 2,5-bis-(4-fluorophenyl)-1,3,4-oxadiazole
    • 2,5-bis(p-fluorophenyl)-1,3,4-oxadiazole
    • 2,5-di-(4-fluorophenyl)-1,3,4-oxadiazole
    • AC1L61Y1
    • AC1Q4OI9
    • bis-(4-fluoro-phenyl)-[1,3,4]oxadiazole
    • Bis-(4-fluor-phenyl)-[1,3,4]oxadiazol
    • CBMicro_016572
    • CTK4G8779
    • HMS2834I24
    • NSC90462
    • SureCN2289115
    • NCGC00187500-01
    • CHEMBL1371088
    • SCHEMBL2289115
    • WYQRIUQJMLUJMA-UHFFFAOYSA-N
    • AKOS028111202
    • NSC-90462
    • 324-81-2
    • MLS001000523
    • 1,3,4-Oxadiazole, 2,5-bis(4-fluorophenyl)-
    • 2,5-Di-(4-fluorphenyl)-1,3,4-oxadiazol
    • DTXSID80293539
    • CCG-5446
    • SMR000496106
    • Cambridge id 5301419
    • BIM-0016442.P001
    • Inchi: 1S/C14H8F2N2O/c15-11-5-1-9(2-6-11)13-17-18-14(19-13)10-3-7-12(16)8-4-10/h1-8H
    • InChI Key: WYQRIUQJMLUJMA-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=NN=C(C2C=CC(=CC=2)F)O1

Computed Properties

  • Exact Mass: 258.06054
  • Monoisotopic Mass: 258.06046921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
  • LogP: 3.68180
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